Cas no 125369-26-8 (Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate)

• Product Name: Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
• CAS No: 125369-26-8
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 103562
• PubChem ID: 15023992
• Update Time: 2025-04-18

Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate
• Benzenepropanoic acid,4-(methoxycarbonyl)-a-oxo-, methyl ester
• METHYL 4-METHOXYCARBONYLBENZOYLACETATE
• 4-(Methoxycarbonyl)-alpha-oxobenzenepropanoic acid methyl ester
• 125369-26-8
• SCHEMBL9577945
• BS-14819
• CS-0162607
• A847972
• IMMMSKONVUQOBM-UHFFFAOYSA-N
• methyl4-(3-methoxy-2,3-dioxopropyl)benzoate
• methyl p-methoxycarbonylphenylpyruvate
• Benzenepropanoic acid, 4-(methoxycarbonyl)-alpha-oxo-, methyl ester
• AKOS022397251
• methyl 4-(3-methoxy-2,3-dioxopropyl)benzoate

• Inchi： 1S/C12H12O5/c1-16-11(14)9-5-3-8(4-6-9)7-10(13)12(15)17-2/h3-6H,7H2,1-2H3
• InChI Key： IMMMSKONVUQOBM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC(C(=O)OC)=O)=O

Computed Properties

• Exact Mass: 236.06800
• Monoisotopic Mass: 236.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: NA
• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 81-86 °C
• Boiling Point: 350.3ºC at 760mmHg
• Flash Point: 154.8ºC
• Refractive Index: 1.516
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 69.67000
• LogP: 1.21900

Methyl 4-(3-methoxy-3-oxopropanoyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 23/24/25
• Safety Instruction： S45
• Hazardous Material Identification：
• Safety Term：S45-38-36/37/39-28A
• HazardClass：IRRITANT
• Risk Phrases：R23/24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones